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Compound of Interest

Compound Name:

4,4'-

(Hexafluoroisopropylidene)diphtha

lic anhydride

Cat. No.: B093865 Get Quote

Für Forscher, Wissenschaftler und Fachleute in der Medikamentenentwicklung, die

fortschrittliche Isoliermaterialien evaluieren, bietet dieser Leitfaden einen objektiven Vergleich

der dielektrischen Eigenschaften von 6FDA-basierten Polyimiden gegenüber anderen

gängigen Isolatoren. Die hier präsentierten Daten fassen experimentelle Ergebnisse

zusammen, um eine fundierte Materialauswahl zu unterstützen.

6FDA-basierte Polyimide, eine Klasse von Hochleistungspolymeren, zeichnen sich durch ihre

exzellenten thermischen, mechanischen und elektrischen Eigenschaften aus. Ein wesentliches

Merkmal dieser Polymere ist ihre niedrige Dielektrizitätskonstante, die sie für Anwendungen in

der Mikroelektronik und Hochfrequenztechnik besonders attraktiv macht. Diese Eigenschaft ist

primär auf die Einführung von Fluoratomen in die Polymerstruktur durch das Monomer 4,4'-

(Hexafluoroisopropyliden)diphthalsäureanhydrid (6FDA) zurückzuführen. Die voluminösen

Trifluormethylgruppen (-CF3) vergrößern das freie Volumen innerhalb des Polymers und

verringern die Polarisierbarkeit, was zu einer reduzierten Dielektrizitätskonstante führt.[1][2]

Quantitativer Leistungsvergleich
Die nachstehende Tabelle fasst die Dielektrizitätskonstanten von 6FDA-basierten Polyimiden

im Vergleich zu anderen weit verbreiteten Isolatormaterialien zusammen. Die Werte können je

nach spezifischer Zusammensetzung, Frequenz und Temperatur variieren.
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Material Typ
Dielektrizitätskonst
ante (κ)

Messfrequenz

6FDA-basiertes

Polyimid
Polymer 2,6 - 3,5 1 MHz - 10 GHz

Siliziumdioxid (SiO2) Keramik 3,9 - 4,5 1 MHz

Siliziumnitrid (Si3N4) Keramik 6,0 - 10,0 1 MHz

Polytetrafluorethylen

(PTFE / Teflon®)
Polymer 2,0 - 2,1 1 kHz - 1 GHz

Kapton® (Standard-

Polyimid)
Polymer 3,4 - 3,5 1 kHz

Daten zusammengestellt aus verschiedenen Quellen.[3][4][5][6][7][8][9][10][11]

Experimentelle Protokolle
Die Messung der Dielektrizitätskonstante von festen elektrischen Isoliermaterialien erfolgt

typischerweise nach standardisierten Verfahren wie ASTM D150. Nachfolgend wird ein

allgemeines Protokoll zur Bestimmung der Dielektrizitätskonstante von dünnen Polymerfilmen

beschrieben.

Messung der Dielektrizitätskonstante gemäß ASTM D150

Probenvorbereitung:

Die zu testenden Polymerfilme werden zu flachen, gleichmäßigen Proben mit

typischerweise einem Durchmesser von etwa 50 mm und einer Dicke von unter 3 mm

verarbeitet.

Es ist entscheidend, dass die Oberflächen der Proben sauber, trocken und frei von

Defekten sind, um Messfehler zu minimieren.[4]

Testaufbau:
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Die Probe wird zwischen zwei parallelen Plattenelektroden in einer geeigneten Messzelle

platziert.

Die Messzelle wird mit einem Präzisions-LCR-Meter oder einem Impedanzanalysator

verbunden.[4]

Um Lufteinschlüsse zwischen den Elektroden und der Probe zu vermeiden, die die

Messergebnisse verfälschen könnten, wird oft ein leichter, gleichmäßiger Druck

angewendet.

Elektrische Messung:

Zunächst wird die Kapazität der leeren Messzelle (ohne Probe), C₀, bei der gewünschten

Frequenz gemessen.

Anschließend wird die Probe in die Messzelle eingelegt und die Kapazität mit dem

dielektrischen Material, C, bei derselben Frequenz gemessen.[3]

Die Messung wird bei verschiedenen Frequenzen wiederholt, um die

Frequenzabhängigkeit der Dielektrizitätskonstante zu bestimmen.

Datenaufzeichnung und Auswertung:

Die Dielektrizitätskonstante (relative Permittivität), κ, wird als das Verhältnis der Kapazität

mit dem Material zur Kapazität der leeren Zelle berechnet: κ = C / C₀

Neben der Dielektrizitätskonstante werden oft auch der dielektrische Verlustfaktor (tan δ)

und andere relevante Parameter erfasst.[3]

Logische Beziehungen und Materialvergleich
Das folgende Diagramm veranschaulicht den Zusammenhang zwischen der Molekülstruktur

von 6FDA-Polyimiden und ihrer resultierenden niedrigen Dielektrizitätskonstante im Vergleich

zu anderen Isolatoren.
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Abbildung 1: Zusammenhang zwischen der Molekülstruktur von 6FDA-Polyimiden und der

Dielektrizitätskonstante.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b093865?utm_src=pdf-body-img
https://www.benchchem.com/product/b093865?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Dielectric Constant and Dissipation Factor ASTM D150, IEC 60250 [intertek.com]

2. infinitalab.com [infinitalab.com]

3. medium.com [medium.com]

4. srvr.in [srvr.in]

5. ietlabs.com [ietlabs.com]

6. pubs.aip.org [pubs.aip.org]

7. Dielectric constant measurements of thin films and liquids using terahertz metamaterials -
RSC Advances (RSC Publishing) [pubs.rsc.org]

8. chemrxiv.org [chemrxiv.org]

9. 8.5 Molecular Model of a Dielectric – University Physics Volume 2
[pressbooks.online.ucf.edu]

10. MAS.862 PIT - Thras Karydis [fab.cba.mit.edu]

11. file.yizimg.com [file.yizimg.com]

To cite this document: BenchChem. [Vergleich der Dielektrizitätskonstante von 6FDA-
Polyimiden mit anderen Isolatoren]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093865#dielectric-constant-comparison-between-
6fda-polyimides-and-other-insulators]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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